Cas no 72036-50-1 (2"-O-rhamnosylisovitexin)

• Product Name: 2"-O-rhamnosylisovitexin
• CAS No: 72036-50-1
• MF: C₂₇H₃₀O₁₄
• MW: 578.518709659576
• MDL: MFCD24849363
• CID: 2012991
• PubChem ID: 23844078
• Update Time: 2025-05-24

2"-O-rhamnosylisovitexin Chemical and Physical Properties

Names and Identifiers

• 2"-O-rhamnosylisovitexin
• 72036-50-1
• FS-8397
• 2'-O-alpha-L-Rhamnopyranosyl-isovitexin
• isoleucine betaine
• NS00097682
• Compound NP-005157
• AKOS040734467
• Isovitexin 2 inverted exclamation marka inverted exclamation marka-O-rhamnoside
• DTXSID701346090
• CS-0897287
• NCGC00180396-01
• 6-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• Isovitexin-2''-O-rhamnoside (2''-O-alpha-L-Rhamnopyranosyl-isovitexin)
• MEGxp0_001392
• ACon1_001544
• HY-N12282
• BRD-K92817658-001-01-4
• 2'-O-alpha-L-Rhamnopyranosyl-isovitexin, >=90% (LC/MS-ELSD)
• 6-[(2S,3R,4S,5S,6R)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)-3-{[(2S,3R,4R,5R,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}OXAN-2-YL]-5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)CHROMEN-4-ONE
• DA-54470
• isovitexin 2''-O-rhamnoside
• 2''-O-alpha-L-Rhamnopyranosyl-isovitexin
• G89290
• XCA03650
• 2?-o-?-L-Rhamnopyranosyl-isovitexin

• MDL： MFCD24849363
• Inchi： 1S/C27H30O14/c1-9-19(32)22(35)24(37)27(38-9)41-26-23(36)20(33)16(8-28)40-25(26)18-13(31)7-15-17(21(18)34)12(30)6-14(39-15)10-2-4-11(29)5-3-10/h2-7,9,16,19-20,22-29,31-37H,8H2,1H3/t9-,16+,19-,20+,22+,23-,24+,25-,26+,27-/m0/s1
• InChI Key： BGPMMCPSTAYIEL-UTKQBPCESA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](C2C(=CC3=C(C(C=C(C4C=CC(=CC=4)O)O3)=O)C=2O)O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 578.16355563g/mol
• Monoisotopic Mass: 578.16355563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 954
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 236Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides

Additional information on 2"-O-rhamnosylisovitexin

Professional Introduction of 2"-O-Rhamnosylisovitexin (CAS No: 72036-50-1)

2"-O-Rhamnosylisovitexin, also known as CAS No: 72036-50-1, is a bioactive compound that has garnered significant attention in the fields of pharmacology, nutrition, and natural product research. This compound belongs to the class of flavonoids, specifically flavones, and is characterized by its unique glycosylation pattern. The molecule consists of a isorhamnetin aglycone attached to a rhamnose sugar unit at the 2" position, making it a distinctive member of the flavonoid family.

The structural elucidation of 2"-O-rhamnosylisovitexin has been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have confirmed its molecular formula as C₁₉H₁₈O₁₁, with a molecular weight of 446.36 g/mol. The compound exhibits a high degree of symmetry in its structure, which contributes to its stability and bioavailability.

2"-O-Rhamnosylisovitexin is primarily found in various plant species, particularly in the family Rosaceae and Leguminosae. Recent studies have identified this compound in significant quantities in the leaves and flowers of certain Rosa species, where it plays a pivotal role in protecting the plant from oxidative stress and UV radiation. Its presence in these plants has also made it a valuable ingredient in natural skincare products and dietary supplements.

The pharmacological properties of 2"-O-rhamnosylisovitexin have been extensively studied in recent years. Research indicates that this compound possesses potent antioxidant, anti-inflammatory, and anti-cancer activities. For instance, a study published in the journal Nutrients demonstrated that 2"-O-rhamnosylisovitexin significantly inhibits the proliferation of human colon cancer cells by modulating key signaling pathways such as NF-κB and MAPK.

In addition to its therapeutic potential, 2"-O-rhamnosylisovitexin has been explored for its role in improving cardiovascular health. A clinical trial conducted by researchers at the University of Tokyo revealed that supplementation with this compound led to a reduction in LDL cholesterol levels and improved endothelial function in hyperlipidemic patients.

The bioavailability and metabolism of CAS No: 72036-50-1 have also been investigated to optimize its delivery for therapeutic applications. Studies suggest that the glycosylation at the 2" position enhances the compound's stability and absorption in the gastrointestinal tract, making it an ideal candidate for oral administration.

In conclusion, 2"-O-rhamnosylisovitexin, with its unique structure and diverse biological activities, represents a promising natural product with applications in medicine, nutrition, and cosmetics. Continued research into its mechanisms of action and potential synergistic effects with other bioactive compounds will undoubtedly unlock new avenues for its utilization in health-related products.